Cas no 1804088-89-8 (6-Hydroxybenzo[d]oxazole-2-acetic acid)

• Product Name: 6-Hydroxybenzo[d]oxazole-2-acetic acid
• CAS No: 1804088-89-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4818116
• Update Time: 2025-05-26

6-Hydroxybenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxybenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H7NO4/c11-5-1-2-6-7(3-5)14-8(10-6)4-9(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key： CCRPIXWOGACAFU-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=NC2C=CC(=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6

Additional information on 6-Hydroxybenzo[d]oxazole-2-acetic acid

Comprehensive Overview of 6-Hydroxybenzo[d]oxazole-2-acetic acid (CAS No. 1804088-89-8): Properties, Applications, and Research Insights

The compound 6-Hydroxybenzo[d]oxazole-2-acetic acid (CAS No. 1804088-89-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzo[d]oxazole derivative is characterized by a hydroxyl group at the 6-position and an acetic acid moiety at the 2-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its scaffold is leveraged to develop novel therapeutics targeting inflammation, metabolic disorders, and even neurodegenerative diseases.

In recent years, the demand for heterocyclic compounds like 6-Hydroxybenzo[d]oxazole-2-acetic acid has surged, driven by advancements in high-throughput screening and computational chemistry. Its molecular framework is often explored in the context of enzyme inhibition and receptor modulation, with studies highlighting its potential as a precursor for biologically active agents. For instance, its structural similarity to naturally occurring oxazole-containing metabolites has made it a candidate for investigating antioxidant and anti-inflammatory properties, aligning with current trends in nutraceutical and functional food research.

From a synthetic perspective, CAS No. 1804088-89-8 is often synthesized via multi-step organic reactions, including cyclization and functional group interconversion. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. The compound’s solubility in polar solvents and its pH-dependent behavior further enhance its utility in formulation development, particularly for oral drug delivery systems. These attributes have positioned it as a valuable asset in preclinical research and lead optimization pipelines.

Beyond pharmaceuticals, 6-Hydroxybenzo[d]oxazole-2-acetic acid has found niche applications in material science, where its conjugated system contributes to photophysical properties useful in organic electronics and sensor technologies. Its ability to act as a ligand for metal ions also opens doors for catalysis and coordination chemistry studies. As sustainability becomes a focal point in chemical synthesis, researchers are exploring green chemistry approaches to produce this compound efficiently, minimizing waste and energy consumption.

Frequently asked questions about 6-Hydroxybenzo[d]oxazole-2-acetic acid include its safety profile, supplier availability, and scalable synthesis methods. While it is not classified as hazardous, proper laboratory handling protocols are recommended. The compound is available through specialized chemical suppliers, often with custom purity grades tailored to research needs. Its price range and bulk procurement options are common queries among industrial buyers, reflecting its growing commercial relevance.

In summary, 6-Hydroxybenzo[d]oxazole-2-acetic acid (CAS No. 1804088-89-8) exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug design to advanced materials—underscore its importance in modern science. As interdisciplinary studies evolve, this compound is poised to play a pivotal role in addressing challenges in healthcare, sustainability, and technology, making it a subject of enduring interest for scientists and industry professionals alike.